7-fluoro-benzofuran-4-carboxylic Acid Ethyl Ester
Cat. No. B8482479
M. Wt: 208.18 g/mol
InChI Key: JAPLCWKANXACOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063099B2
Procedure details
A mixture of 7-fluoro-benzofuran-4-carboxylic acid ethyl ester (1.54 mmol) and NaOH (2.31 mmol) in MeOH (1.7 mL) and water (1.7 mL) is heated to 55° C. for 90 min. The mixture is concentrated vacuo and made acidic by addition of aq. HCl (1.0 M). The obtained precipitate is filtered off and dried in vacuo to give the desired product. 1H NMR (DMSO-d6): δ=13.19 (bs, 1H); 8.25 (s, 1H); 7.89-7.94 (m, 1H); 7.41 (s, 1H); 7.36 (t, J=9.5 Hz, 1H).
Quantity
1.54 mmol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[CH:7]=[CH:8][C:9]([F:15])=[C:10]2[O:14][CH:13]=[CH:12][C:11]=12)=[O:5])C.[OH-].[Na+]>CO.O>[F:15][C:9]1[CH:8]=[CH:7][C:6]([C:4]([OH:5])=[O:3])=[C:11]2[C:10]=1[O:14][CH:13]=[CH:12]2 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
1.54 mmol
|
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Type
|
reactant
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Smiles
|
C(C)OC(=O)C=1C=CC(=C2C1C=CO2)F
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Name
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|
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Quantity
|
2.31 mmol
|
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Type
|
reactant
|
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
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1.7 mL
|
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Type
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solvent
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Smiles
|
CO
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Name
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|
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Quantity
|
1.7 mL
|
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Type
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solvent
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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55 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
|
The mixture is concentrated vacuo
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ADDITION
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Type
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ADDITION
|
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Details
|
made acidic by addition of aq. HCl (1.0 M)
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FILTRATION
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Type
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FILTRATION
|
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Details
|
The obtained precipitate is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
|
dried in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
FC=1C=CC(=C2C=COC21)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
